Cas no 2229150-47-2 (2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole)

• Product Name: 2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole
• CAS No: 2229150-47-2
• MF: C₈H₁₁BrN₂S
• MW: 247.155339479446
• CID: 6242963
• PubChem ID: 165646025
• Update Time: 2025-05-25

2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole
• EN300-1925826
• 2-bromo-4-[(pyrrolidin-3-yl)methyl]-1,3-thiazole
• 2229150-47-2

• Inchi： 1S/C8H11BrN2S/c9-8-11-7(5-12-8)3-6-1-2-10-4-6/h5-6,10H,1-4H2
• InChI Key： CXCXPYVMDNVREC-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CC1CNCC1

Computed Properties

• Exact Mass: 245.98263g/mol
• Monoisotopic Mass: 245.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole

Recent Advances in the Study of 2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole (CAS: 2229150-47-2)

The compound 2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole (CAS: 2229150-47-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This thiazole derivative, characterized by its bromo-substituted thiazole core and pyrrolidine side chain, has shown promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its synthesis, structural optimization, and pharmacological properties, positioning it as a candidate for further development in therapeutic applications.

One of the key areas of research has focused on the synthetic routes to 2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes a palladium-catalyzed cross-coupling reaction to introduce the bromo-substituent, followed by a reductive amination step to attach the pyrrolidine moiety. This method offers improved scalability and purity compared to traditional approaches, making it more suitable for industrial-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, recent investigations have demonstrated that 2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole exhibits potent inhibitory effects against a range of kinases, including those implicated in cancer and inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound selectively inhibits the JAK2 kinase, a target for myeloproliferative disorders, with an IC50 value of 0.8 µM. Molecular docking studies revealed that the bromo-thiazole core interacts with the ATP-binding site of the kinase, while the pyrrolidine side chain enhances binding affinity through hydrophobic interactions. These findings suggest that further structural modifications could yield even more selective and potent inhibitors.

Another promising application of this compound lies in its role as a building block for the development of PROTACs (Proteolysis Targeting Chimeras). A 2023 paper in ACS Chemical Biology described the incorporation of 2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole into a PROTAC designed to degrade the androgen receptor (AR) in prostate cancer cells. The bromo-substituent served as a handle for conjugation to an E3 ligase ligand, while the pyrrolidine moiety contributed to improved cellular permeability. The resulting PROTAC demonstrated significant AR degradation and antitumor activity in preclinical models, highlighting the compound's utility in targeted protein degradation strategies.

Despite these advances, challenges remain in the development of 2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole as a therapeutic agent. Pharmacokinetic studies have indicated moderate oral bioavailability, which may necessitate formulation optimization or prodrug approaches. Additionally, the compound's off-target effects on other kinases warrant further investigation to ensure therapeutic specificity. Ongoing research is exploring the introduction of additional substituents to the thiazole ring or modifications to the pyrrolidine side chain to address these limitations.

In conclusion, 2-bromo-4-(pyrrolidin-3-yl)methyl-1,3-thiazole (CAS: 2229150-47-2) represents a promising scaffold for drug discovery, with demonstrated applications in kinase inhibition and targeted protein degradation. Recent synthetic advancements and biological studies have laid a strong foundation for its continued development. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic potential across a broader range of diseases.